N-butyryl-N-{4-[butyryl(2-thienylsulfonyl)amino]phenyl}-2-thiophenesulfonamide

• Molecular Formula: C22H24N2O6S4
• Molecular Weight: 540.7 g/mol
• IUPAC Name: N-[4-[butanoyl(thiophen-2-ylsulfonyl)amino]phenyl]-N-thiophen-2-ylsulfonylbutanamide
• InChI: InChI=1S/C22H24N2O6S4/c1-3-7-19(25)23(33(27,28)21-9-5-15-31-21)17-11-13-18(14-12-17)24(20(26)8-4-2)34(29,30)22-10-6-16-32-22/h5-6,9-16H,3-4,7-8H2,1-2H3
• InChI Key: LBVFBHXZZAXSEE-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC=C(C=C1)N(C(=O)CCC)S(=O)(=O)C2=CC=CS2)S(=O)(=O)C3=CC=CS3

Description

N-butyryl-N-{4-[butyryl(2-thienylsulfonyl)amino]phenyl}-2-thiophenesulfonamide, also known as BVT.948, is a synthetic compound that has been developed for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it a promising candidate for many research applications.948, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-butyryl-N-{4-[butyryl(2-thienylsulfonyl)amino]phenyl}-2-thiophenesulfonamide is not fully understood. However, it has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDACs have been found to be overexpressed in many types of cancer cells, and their inhibition has been found to induce apoptosis (cell death) in these cells. This compound has also been found to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of cellular metabolism and energy homeostasis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells. This compound has also been found to protect neurons from oxidative stress and prevent the formation of beta-amyloid plaques in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-butyryl-N-{4-[butyryl(2-thienylsulfonyl)amino]phenyl}-2-thiophenesulfonamide is its potential use in the study of cancer and neurodegenerative diseases. It has been found to have various biochemical and physiological effects that make it a promising candidate for many research applications. However, one of the limitations of this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are many future directions for the study of N-butyryl-N-{4-[butyryl(2-thienylsulfonyl)amino]phenyl}-2-thiophenesulfonamide. One direction is the development of more potent and selective HDAC inhibitors. Another direction is the investigation of the potential use of this compound in combination with other chemotherapy drugs. Additionally, further studies are needed to determine the potential use of this compound in the treatment of other diseases, such as diabetes and cardiovascular disease.

Synthesis Methods

The synthesis of N-butyryl-N-{4-[butyryl(2-thienylsulfonyl)amino]phenyl}-2-thiophenesulfonamide involves the reaction of 4-aminobenzophenone with 2-thiophenesulfonyl chloride to form 4-[2-thiophenesulfonylamino]benzophenone. This intermediate is then reacted with butyryl chloride to form N-butyryl-4-[2-thiophenesulfonylamino]benzophenone. Finally, this compound is reacted with 4-[butyryl(2-thienylsulfonyl)amino]aniline to form this compound.

Scientific Research Applications

N-butyryl-N-{4-[butyryl(2-thienylsulfonyl)amino]phenyl}-2-thiophenesulfonamide has been found to have various scientific research applications. One of the primary applications of this compound is in the study of cancer. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to sensitize cancer cells to chemotherapy drugs, making them more effective. This compound has also been found to have potential applications in the study of neurodegenerative diseases, such as Alzheimer's disease. It has been found to protect neurons from oxidative stress and prevent the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.